Cas no 900027-13-6 (3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid)
900027-13-6 structure
Product Name:3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid
CAS No:900027-13-6
MF:C10H8ClF3O2
MW:252.617532730103
MDL:MFCD06823952
CID:3031763
PubChem ID:46737569
Update Time:2025-09-27
3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
- 3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid
- 3-(2-Chloro-5-(trifluoromethyl)phenyl)propanoic acid
- 3-[2-chloro-5-(trifluoromethyl)phenyl]propanoic acid
- AKOS015956451
- 3-[2-Chloro-5-(trifluoromethyl)-phenyl]propionic acid
- EN300-1937550
- 3-(2-Chloro-5-(trifluoromethyl)phenyl)propanoicacid
- 900027-13-6
-
- MDL: MFCD06823952
- Inchi: 1S/C10H8ClF3O2/c11-8-3-2-7(10(12,13)14)5-6(8)1-4-9(15)16/h2-3,5H,1,4H2,(H,15,16)
- InChI Key: KJFYWPVYWQKWHO-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(F)(F)F)C=C1CCC(=O)O
Computed Properties
- Exact Mass: 252.0164917Da
- Monoisotopic Mass: 252.0164917Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013031875-250mg |
3-(2'-Chloro-5'-(trifluoromethyl)phenyl)propionic acid |
900027-13-6 | 97% | 250mg |
$494.40 | 2023-08-31 | |
| Alichem | A013031875-500mg |
3-(2'-Chloro-5'-(trifluoromethyl)phenyl)propionic acid |
900027-13-6 | 97% | 500mg |
$855.75 | 2023-08-31 | |
| Alichem | A013031875-1g |
3-(2'-Chloro-5'-(trifluoromethyl)phenyl)propionic acid |
900027-13-6 | 97% | 1g |
$1460.20 | 2023-08-31 | |
| Apollo Scientific | PC302277-1g |
3-[2-Chloro-5-(trifluoromethyl)phenyl]propionic acid |
900027-13-6 | 1g |
£70.00 | 2025-02-21 | ||
| Apollo Scientific | PC302277-5g |
3-[2-Chloro-5-(trifluoromethyl)phenyl]propionic acid |
900027-13-6 | 5g |
£248.00 | 2025-02-21 | ||
| Chemenu | CM314807-5g |
3-(2-Chloro-5-(trifluoromethyl)phenyl)propanoic acid |
900027-13-6 | 95% | 5g |
$467 | 2023-02-01 | |
| Enamine | EN300-1937550-0.05g |
3-[2-chloro-5-(trifluoromethyl)phenyl]propanoic acid |
900027-13-6 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1937550-0.1g |
3-[2-chloro-5-(trifluoromethyl)phenyl]propanoic acid |
900027-13-6 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1937550-0.25g |
3-[2-chloro-5-(trifluoromethyl)phenyl]propanoic acid |
900027-13-6 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1937550-0.5g |
3-[2-chloro-5-(trifluoromethyl)phenyl]propanoic acid |
900027-13-6 | 0.5g |
$535.0 | 2023-09-17 |
3-2-chloro-5-(trifluoromethyl)phenylpropanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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